Cas no 642082-97-1 (Isoxazole, 5-(2-butoxyphenyl)-)

• Product Name: Isoxazole, 5-(2-butoxyphenyl)-
• CAS No: 642082-97-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1673052
• Update Time: 2024-09-03

Isoxazole, 5-(2-butoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(2-butoxyphenyl)-

• Inchi： 1S/C13H15NO2/c1-2-3-10-15-12-7-5-4-6-11(12)13-8-9-14-16-13/h4-9H,2-3,10H2,1H3
• InChI Key： GCLVZVSTRWZGFK-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2OCCCC)=CC=N1

Computed Properties

• Exact Mass: 217.11035

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Melting Point: 33-34.5 °C
• Boiling Point: 323.0±17.0 °C(Predicted)
• PSA: 35.26
• pka: -2.73±0.10(Predicted)